(5-Thiophen-2-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetic acid methyl ester

• IUPAC Name: methyl 2-[(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetate
• InChI: InChI=1S/C9H8N2O3S2/c1-13-7(12)5-16-9-11-10-8(14-9)6-3-2-4-15-6/h2-4H,5H2,1H3
• InChI Key: STLNIRJSYHBWEK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1=NN=C(O1)C2=CC=CS2
• Molecular Formula: C9H8N2O3S2
• Molecular Weight: 256.3 g/mol

Description

The compound “(5-Thiophen-2-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetic acid methyl ester” is a complex organic molecule that contains several functional groups. It includes a thiophene ring, an oxadiazole ring, and a sulfanyl-acetic acid methyl ester group. Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

The synthesis of such compounds often involves reactions with various carbon-centered electrophiles. The hydrazone obtained was allowed to react with mercaptoacetic acid and acetic anhydride to construct thiazolidinone and oxadiazole derivatives.

Molecular Structure Analysis

Oxadiazoles exist in four regioisomeric forms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

Oxadiazoles have established themselves as potential high-energy core, and their derivatives have shown favorable oxygen balance and positive heat of formations. They have been designed, synthesized, and subjected to various applications, including pharmaceuticals and energetic materials.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Thiophene derivatives have garnered interest as potential biologically active compounds. .

Organic Electronics and Semiconductors

• .

Corrosion Inhibition

• .

DNA Thermal Denaturation Studies

• .

Fungicidal Activity

• .

Materials Science and Organic Synthesis

• .

Future Directions

Oxadiazoles have established their potential for a wide range of applications. They can be utilized as high energy molecules or energetic materials, ionic salts, and pharmaceutical compounds. Therefore, future research could focus on exploring these potential applications further.

Mechanism of Action

Target of Action

The compound, also known as “methyl 2-((5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)thio)acetate” or “(5-Thiophen-2-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetic acid methyl ester”, is a thiophene-based analog . Thiophene derivatives have been found to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . .

Mode of Action

Thiophene derivatives are known to interact with various biological targets to exert their effects . For example, some thiophene derivatives are known to act as voltage-gated sodium channel blockers

Biochemical Pathways

Given the broad range of biological activities exhibited by thiophene derivatives, it can be inferred that multiple biochemical pathways could potentially be affected . The downstream effects of these interactions would depend on the specific targets and mode of action of the compound.

Result of Action

Given the range of biological activities exhibited by thiophene derivatives, it can be inferred that the compound could potentially have a variety of molecular and cellular effects .